Cas no 470695-10-4 (5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione)

5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione structure
470695-10-4 structure
Product Name:5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
CAS No:470695-10-4
MF:C22H17ClN2O4
MW:408.834384679794
CID:5025951
Update Time:2023-11-21

5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Chemical and Physical Properties

Names and Identifiers

    • 5-benzyl-2-(4-chlorophenyl)-3-(2-furyl)dihydro-2H-pyrrolo[3,4-d]isoxazole-4,6(3H,5H)-dione
    • Cambridge id 5749671
    • Oprea1_237109
    • 5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione
    • ST50453880
    • Z56849655
    • 5-(4-chlorophenyl)-6-(2-furyl)-2-benzyl-2,4,5,6,3a,6a-hexahydro-4-oxa-2,5-diaz apentalene-1,3-dione
    • 5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)dihydro-2H-pyrrolo[3
    • Inchi: 1S/C22H17ClN2O4/c23-15-8-10-16(11-9-15)25-19(17-7-4-12-28-17)18-20(29-25)22(27)24(21(18)26)13-14-5-2-1-3-6-14/h1-12,18-20H,13H2
    • InChI Key: GKHNZKLMLAWTOH-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)N1C(C2=CC=CO2)C2C(N(CC3C=CC=CC=3)C(C2O1)=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 29
  • Rotatable Bond Count: 4
  • Complexity: 632
  • XLogP3: 3.7
  • Topological Polar Surface Area: 63

5-benzyl-2-(4-chlorophenyl)-3-(furan-2-yl)-hexahydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F1065-0337-2mg
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F1065-0337-3mg
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F1065-0337-4mg
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F1065-0337-5mg
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